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Compound of Interest

Compound Name: 12-Tricosanone

Cat. No.: B1203296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical properties, safety

data, and mechanistic actions of potassium cyanate. All quantitative data is presented in

structured tables for ease of reference. Detailed experimental protocols for key toxicity

assessments are provided, and critical pathways and workflows are visualized through

diagrams.

Potassium cyanate (KOCN) is an inorganic salt with significant applications in chemical

synthesis, agriculture, and metallurgy.[1][2] In the biomedical field, it is a key reagent for the

carbamylation of proteins and has been notably studied for its potential therapeutic effects in

sickle cell anemia.[2][3] This document serves as an in-depth resource for professionals

working with or investigating this compound.

Chemical and Physical Properties
Potassium cyanate is a white, crystalline solid that is highly soluble in water.[1] Its fundamental

properties are summarized in the table below.
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Property Value Reference

CAS Number 590-28-3 --INVALID-LINK--

Molecular Formula CKNO --INVALID-LINK--

Molecular Weight 81.12 g/mol [4]

Appearance
White crystalline powder,

chunks, or solid
[3][4][5]

Melting Point 315 °C (decomposes) [3][5]

Boiling Point 700-900 °C (decomposes) [5][6]

Density 2.056 g/cm³ at 20 °C [3][5][6]

Solubility in Water 750 g/L at 25 °C [5]

pH ~10 (50 g/L solution at 20 °C) [5][6]

Vapor Pressure Not applicable [5]

Safety and Toxicology
Potassium cyanate is classified as harmful if swallowed and causes serious eye irritation.[6][7]

It is essential to handle this compound with appropriate personal protective equipment and

adhere to safety protocols.

Acute Toxicity
Test Species Route Value Reference

LD50 Rat (female) Oral 567 mg/kg [5][8]

LD50 Mouse Intraperitoneal 320 mg/kg [5]

Hazard Statements
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Code Statement

H302 Harmful if swallowed

H319 Causes serious eye irritation

H412 Harmful to aquatic life with long lasting effects

(Data sourced from multiple safety data sheets)

First Aid Measures
If Inhaled: Move the person to fresh air.

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with

water/shower.

In Case of Eye Contact: Rinse out with plenty of water. Call an ophthalmologist. Remove

contact lenses if present and easy to do. Continue rinsing.[5][7]

If Swallowed: Immediately make the victim drink water (two glasses at most). Consult a

physician.[5][7]

Experimental Protocols
The following are summaries of the methodologies for key toxicological assessments, based on

OECD guidelines. For complete and official protocols, it is imperative to consult the full OECD

guideline documents.

Acute Oral Toxicity (Based on OECD Guideline 401)
This test provides information on health hazards likely to arise from a single oral exposure to a

substance.
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Preparation

Procedure

Data Collection & Analysis

Healthy young adult rats (fasted)

Administer single dose by oral gavage to groups of animals

Test substance prepared in graduated doses

Observe animals for mortality and clinical signs of toxicity

Necropsy of animals that die during the test and surviving animals at the end

Determine the LD50 value

Click to download full resolution via product page

Acute Oral Toxicity Testing Workflow

Methodology:

Test Animals: Healthy, young adult rats of a commonly used laboratory strain are used.

Animals are fasted prior to dosing.[6]

Dose Levels: At least three dose levels are used, spaced to produce a range of toxic effects

and mortality rates.[6]

Administration: The test substance is administered in a single dose by gavage.[6]

Observation Period: Animals are observed for at least 14 days for mortality and clinical signs

of toxicity.[6]
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Pathology: All animals (those that die during the test and survivors at the end) are subjected

to a gross necropsy.[6]

Data Analysis: The LD50 is calculated, which is the statistically derived single dose that can

be expected to cause death in 50% of the animals.[6]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.

Methodology:

Test Animal: The albino rabbit is the preferred species.[3]

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the animal

is clipped.[3]

Application: A single dose of 0.5 g of the solid test substance is applied to a small area of

skin (approximately 6 cm²) and covered with a gauze patch.[3]

Exposure: The exposure duration is 4 hours. After this period, the residual substance is

removed.[3]

Observation: The skin is examined for erythema and edema at 60 minutes, and then at 24,

48, and 72 hours after patch removal. Observations may continue for up to 14 days to

assess the reversibility of any effects.[3]

Scoring: Skin reactions are scored according to a standardized grading system.[3]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.

Methodology:

Test Animal: Healthy, young adult albino rabbits are used.[5]
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Application: A single dose of the test substance is applied into the conjunctival sac of one

eye. The other eye remains untreated and serves as a control.[5]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The

observation period may be extended up to 21 days to evaluate the reversibility of effects.[5]

Evaluation: The cornea, iris, and conjunctiva are evaluated and scored for any lesions

according to a standardized system.[5]

Mechanism of Action: Protein Carbamylation
Potassium cyanate's primary mechanism of action in biological systems is through the

carbamylation of proteins. In aqueous solution, potassium cyanate exists in equilibrium with

isocyanic acid (HNCO), which is the reactive species. Isocyanic acid readily reacts with the

unprotonated amino groups of proteins, particularly the N-terminal α-amino groups and the ε-

amino groups of lysine residues. This reaction results in the formation of a carbamoyl group on

the protein.
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Carbamylation Reaction

Potassium Cyanate (KOCN) Isocyanic Acid (HNCO)in aqueous solution

Carbamylated Protein (R-NH-CO-NH2)

Protein with Amino Group (R-NH2)

Click to download full resolution via product page

Protein Carbamylation by Potassium Cyanate

This non-enzymatic, post-translational modification can alter the structure and function of

proteins.

Application in Sickle Cell Anemia
The anti-sickling effect of potassium cyanate is a direct result of the carbamylation of

hemoglobin S (HbS). Isocyanic acid preferentially carbamylates the N-terminal valine residues

of the α- and β-chains of hemoglobin.[3] This modification increases the oxygen affinity of HbS,

which in turn inhibits the polymerization of deoxygenated HbS, the primary event leading to red

blood cell sickling.[2] The carbamylation is an irreversible process.[3]

Conclusion
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Potassium cyanate is a versatile chemical with important industrial and research applications. A

thorough understanding of its properties and safety is crucial for its handling and use. Its

mechanism of protein carbamylation has been a subject of significant research, particularly in

the context of sickle cell disease. This guide provides a foundational understanding for

professionals in research and drug development, emphasizing the importance of consulting

detailed safety data sheets and experimental protocols for safe and effective utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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